4-{[(3-{[(4-methoxyphenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 4-[[3-[(4-methoxyphenyl)carbamoyl]phenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C21H18N2O6S/c1-29-18-11-9-16(10-12-18)22-20(24)15-3-2-4-19(13-15)30(27,28)23-17-7-5-14(6-8-17)21(25)26/h2-13,23H,1H3,(H,22,24)(H,25,26)
• InChI Key: WRITVWKTAHBLTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C21H18N2O6S
• Molecular Weight: 426.4 g/mol

Description

The compound is a benzoic acid derivative with a complex sulfonyl-amino group attached to the benzene ring. The presence of the sulfonyl group and the methoxyphenyl group suggests that it might have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the sulfonyl-amino group and its attachment to the benzoic acid molecule. The exact synthesis process would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring (from the benzoic acid), a sulfonyl group, and a methoxyphenyl group. The exact 3D structure would depend on the specific arrangement and orientation of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the sulfonyl group and the methoxyphenyl group. These groups could potentially participate in various chemical reactions, depending on the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its solubility, melting point, boiling point, etc.) would depend on the specific arrangement of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its specific applications. For example, if it’s used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could include exploring its potential applications in various fields (such as medicine, materials science, etc.), studying its reactivity under different conditions, and developing more efficient methods for its synthesis.